Cas no 1521511-37-4 (1-(4-chlorothiophen-2-yl)prop-2-en-1-ol)

• Product Name: 1-(4-chlorothiophen-2-yl)prop-2-en-1-ol
• CAS No: 1521511-37-4
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 6462873
• PubChem ID: 79427640
• Update Time: 2025-05-24

1-(4-chlorothiophen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorothiophen-2-yl)prop-2-en-1-ol
• 1521511-37-4
• EN300-1968181
• AKOS017981994

• Inchi： 1S/C7H7ClOS/c1-2-6(9)7-3-5(8)4-10-7/h2-4,6,9H,1H2
• InChI Key： YDWSKBFUTULIOI-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(C=C)O

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-chlorothiophen-2-yl)prop-2-en-1-ol

Recent Advances in the Study of 1-(4-chlorothiophen-2-yl)prop-2-en-1-ol (CAS: 1521511-37-4)

1-(4-chlorothiophen-2-yl)prop-2-en-1-ol (CAS: 1521511-37-4) is a synthetic organic compound with a molecular formula of C7H7ClOS. This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a building block for more complex molecules, particularly in drug discovery and development. Recent studies have explored its utility in the synthesis of novel bioactive compounds, with a focus on its role in modulating biological pathways and its potential therapeutic effects.

The compound features a chlorothiophene moiety, which is known for its electron-withdrawing properties, and an allylic alcohol group, which can participate in various chemical transformations. These structural characteristics make it a versatile intermediate in organic synthesis. Researchers have investigated its reactivity in cross-coupling reactions, cycloadditions, and other key transformations that are central to the construction of pharmacologically active molecules.

Recent publications have highlighted the use of 1-(4-chlorothiophen-2-yl)prop-2-en-1-ol in the synthesis of potential kinase inhibitors and anti-inflammatory agents. For instance, a 2023 study demonstrated its application in the development of small-molecule inhibitors targeting specific protein kinases involved in cancer progression. The study reported promising in vitro activity, suggesting that derivatives of this compound could serve as leads for further optimization.

Another area of interest is the compound's potential role in antimicrobial research. A 2024 preprint described the synthesis of a series of derivatives with enhanced antibacterial activity against Gram-positive pathogens. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to address antibiotic resistance.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 1-(4-chlorothiophen-2-yl)prop-2-en-1-ol. Issues such as metabolic stability and bioavailability need to be addressed to advance these compounds into preclinical development. Future research directions may include structural modifications to improve these properties, as well as expanded biological testing to validate therapeutic potential.

In conclusion, 1-(4-chlorothiophen-2-yl)prop-2-en-1-ol represents a valuable scaffold in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Continued exploration of its applications, coupled with advances in synthetic methodology, is expected to yield further insights into its utility as a tool for developing novel therapeutics.